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Compound of Interest

Compound Name: Carboxy-PTIO potassium

Cat. No.: B11929683

Application Notes and Protocols for Carboxy-
PTIO in In Vitro Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Carboxy-PTIO (2-(4-Carboxyphenyl)-4,4,5,5-tetramethylimidazoline-1-oxyl-3-oxide) is a potent
and widely used cell-permeable scavenger of nitric oxide (NO). In biological systems, NO is a
critical signaling molecule involved in a myriad of physiological and pathological processes,
including vasodilation, neurotransmission, inflammation, and apoptosis. The ability of Carboxy-
PTIO to rapidly and specifically react with NO makes it an invaluable tool for elucidating the
roles of NO in various in vitro models.[1][2] This document provides detailed application notes
and protocols for the effective use of Carboxy-PTIO in in vitro studies.

Mechanism of Action

Carboxy-PTIO is a stable organic radical that stoichiometrically reacts with nitric oxide to form
nitrogen dioxide (NO2) and the corresponding derivative, Carboxy-PTI.[1] This reaction
effectively quenches NO, thereby inhibiting its downstream signaling pathways. A key pathway
inhibited by Carboxy-PTIO is the NO-mediated activation of soluble guanylate cyclase (sGC),
which leads to the production of cyclic guanosine monophosphate (cGMP) and subsequent
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activation of cGMP-dependent protein kinases.[3][4] By scavenging NO, Carboxy-PTIO
prevents the accumulation of cGMP and modulates various cellular processes.[3][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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